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Compound of Interest

Compound Name: 2-Methyl-1,5-hexadiene

Cat. No.: B165376

Introduction: 2-Methyl-1,5-hexadiene, also known as 2-methyldiallyl, is a highly flammable
liquid and vapor with the chemical formula C7H12.[1][2][3] This guide provides a
comprehensive overview of its material safety data, intended for researchers, scientists, and
professionals in drug development. The following sections detail the compound's properties,
hazards, handling procedures, and emergency protocols to ensure its safe use in a laboratory
setting.

Chemical Identification

Identifier Value

Chemical Name 2-Methyl-1,5-hexadiene[1][3]

Synonyms 2-Methyldiallyl, 2-methylhexa-1,5-diene[1][2]
CAS Number 4049-81-4[1][3]

Molecular Formula C7H12[1][2][3]

Molecular Weight 96.17 g/mol [1][2]

InChl Key SLQMKNPIYMOEGB-UHFFFAOYSA-N[1][3]
SMILES String CC(=C)CCC=C[1]

Physical and Chemical Properties
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This section summarizes the key physical and chemical properties of 2-Methyl-1,5-hexadiene.

Property Value Source

Colorless to almost colorless

Appearance o [2]
clear liquid

Boiling Point 92 °C [1]

Melting Point -129 °C [1]

Density 0.712 g/mL at 25 °C

Vapor Density >1 (vs air) [2]

Flash Point -12 °C (10.4 °F) - closed cup

Refractive Index n20/D 1.417

N Log10 of Water solubility in

Solubility [4]

mol/l: -2.46

Octanol/Water Partition
o 2.529 [4]
Coefficient (logP)

Hazard Identification and GHS Classification

2-Methyl-1,5-hexadiene is classified as a hazardous substance. The following table outlines
its GHS classifications and associated hazard statements.
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Classification Code Description

H225: Highly flammable liquid

Flammable Liquids Category 2
and vapour[2]
o H340: May cause genetic
Germ Cell Mutagenicity Category 1B
defects
Carcinogenicity Category 1A H350: May cause cancer
H373: May cause damage to
Specific Target Organ Toxicity organs (Blood) through
Category 2
(Repeated Exposure) prolonged or repeated

exposure

Signal Word: Danger[2]
Precautionary Statements: P202, P210, P233, P240, P241, P308 + P313

Safe Handling and Emergency Protocols

Engineering Controls: Use explosion-proof electrical, ventilating, and lighting equipment.[2][5]
Ensure eyewash stations and safety showers are close to the workstation.[5]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.
» Skin Protection: Wear protective gloves and clothing to prevent skin contact.[2][5]

o Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if ventilation is inadequate.[6]

Handling and Storage:
o Keep away from heat, sparks, open flames, and hot surfaces.[2][5][7] No smoking.[2][5][7]

o Keep the container tightly closed in a dry and well-ventilated place.[2][5]
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Ground and bond containers and receiving equipment to prevent static discharge.[2][5][7]

Store in a cool place.[2][7]

Spill Response:

Eliminate all ignition sources.[7][8]

Use non-sparking tools.[5][8]

Absorb the spill with inert material (e.g., sand, silica gel) and place it in a suitable container
for disposal.[5]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing has stopped, give artificial respiration.
Get medical attention as soon as possible.[9][10]

Skin Contact: Immediately wash the affected area with plenty of soap and water.[9] Remove
contaminated clothing and wash it before reuse.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get immediate medical attention.[6][9]

Ingestion: Do NOT induce vomiting. Get medical attention immediately.[5][7][10]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[8][10]

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of
ignition and flash back.[5] Containers may explode when heated.[5]

Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[5]

Experimental and Safety Workflows
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The following diagrams illustrate the logical workflows for safely handling 2-Methyl-1,5-
hexadiene in a research setting and the appropriate response to an emergency.
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Receiving and Storage

Receive Chemical

l

Inspect Container for Damage

l

Store in Flammable Liquid Cabinet

Experimental Use

Transport to Fume Hood

l

Don Appropriate PPE

l

Perform Experiment

Collect Waste

Waste Disposal

Label Waste Container

Store Waste in Satellite Accumulation Area

:

Dispose of Waste via EHS
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Chemical Spill Fire Personal Exposure

Spill Occurs Fire Starts

v

Evacuate Immediate Area

Exposure Occurs

Small & Contained

Activate Fire Alarm Use Appropriate Extinguisher (if safe) Remove Contaminated Clothing

Move to Fresh Air (Inhalation)

y

Alert Others and Supervisor

y

Evacuate Building

Flush Affected Area (Skin/Eyes)

\

| Eliminate Ignition Sources | | Seek Immediate Medical Attention

Contain Spill with Absorbent

A J
Clean Up with Non-Sparking Tools
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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